molecular formula C15H10N2O4 B1598610 2-(4-carboxyphenyl)-1H-Benzimidazole-6-carboxylic acid CAS No. 35532-08-2

2-(4-carboxyphenyl)-1H-Benzimidazole-6-carboxylic acid

Cat. No.: B1598610
CAS No.: 35532-08-2
M. Wt: 282.25 g/mol
InChI Key: PVHJOGXTZCUSFA-UHFFFAOYSA-N
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Description

2-(4-carboxyphenyl)-1H-Benzimidazole-6-carboxylic acid is a useful research compound. Its molecular formula is C15H10N2O4 and its molecular weight is 282.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

35532-08-2

Molecular Formula

C15H10N2O4

Molecular Weight

282.25 g/mol

IUPAC Name

2-(4-carboxyphenyl)-3H-benzimidazole-5-carboxylic acid

InChI

InChI=1S/C15H10N2O4/c18-14(19)9-3-1-8(2-4-9)13-16-11-6-5-10(15(20)21)7-12(11)17-13/h1-7H,(H,16,17)(H,18,19)(H,20,21)

InChI Key

PVHJOGXTZCUSFA-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3)C(=O)O)C(=O)O

Canonical SMILES

C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3)C(=O)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(4-methoxycarbonyl-phenyl)-3H-benzoimidazole-5-carboxylic acid (4.1 g) in THF (15 mL) and water (18 mL) and LiOH (1.74 g) was stirred for 16 hours at room temperature and then mixed with hot water (100 mL) and charcoal. The mixture was filtered and the filtrate was diluted with ice and water (100 mL) and acidified with conc. HCl. The crude diacid was filtered, washed with water and ether and then recrystallized from THF and MeOH. Yield 3.3 g; TLC single spot [CH2Cl2—CH3OH (9:1)].
Quantity
4.1 g
Type
reactant
Reaction Step One
Name
Quantity
1.74 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
18 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two

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